Cas no 93395-31-4 (8β-(2-Hydroxy-2-methyl -3-oxobutyryloxy)glucozaluzanin C)

• Product Name: 8β-(2-Hydroxy-2-methyl -3-oxobutyryloxy)glucozaluzanin C
• CAS No: 93395-31-4
• MF: C₂₆H₃₄O₁₂
• MW: 538.540969371796
• CID: 1080714
• PubChem ID: 131863733
• Update Time: 2025-08-05

8β-(2-Hydroxy-2-methyl -3-oxobutyryloxy)glucozaluzanin C Chemical and Physical Properties

Names and Identifiers

• 8β-(2-Hydroxy-2-methyl -3-oxobutyryloxy)glucozaluzanin C
• 8β-(2-Hydroxy-2-methyl -3-oxobutyryloxy)glucozaluzanin C
• 8β-(2-Hydroxy-2-methyl-3-oxobutyryloxy)glucozaluzanin C
• Butanoic acid, 2-hydroxy-2-methyl-3-oxo-, (3aR,4R,6aR,8S,9aR,9bR)-8-(beta-D-glucopyranosyloxy)dodecahydro-3,6,9-tris(methylene)-2-oxoazuleno[4,5-b]furan-4-yl ester, (2R)-
• 93395-31-4
• CID 131863733
• AKOS040761279
• [3,6,9-Trimethylidene-2-oxo-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-4-yl] 2-hydroxy-2-methyl-3-oxobutanoate
• DTXSID901099267
• 8beta-(2-Hydroxy-2-methyl-3-oxobutyryloxy)glucozaluzanin C
• 8beta-(2-Hydroxy-2-Methyl
• -3-oxobutyryloxy)glucozaluzanin C
• Butanoic acid, 2-hydroxy-2-methyl-3-oxo-, (3aR,4R,6aR,8S,9aR,9bR)-8-(I(2)-D-glucopyranosyloxy)dodecahydro-3,6,9-tris(methylene)-2-oxoazuleno[4,5-b]furan-4-yl ester, (2R)-

• Inchi： 1S/C26H34O12/c1-9-6-15(37-25(33)26(5,34)12(4)28)18-11(3)23(32)38-22(18)17-10(2)14(7-13(9)17)35-24-21(31)20(30)19(29)16(8-27)36-24/h13-22,24,27,29-31,34H,1-3,6-8H2,4-5H3
• InChI Key： ZFRBQIGYWHKJRW-UHFFFAOYSA-N
• SMILES： O1C(C(=C)C2C(CC(=C)C3CC(C(=C)C3C12)OC1C(C(C(C(CO)O1)O)O)O)OC(C(C(C)=O)(C)O)=O)=O

Computed Properties

• Exact Mass: 538.20500
• Monoisotopic Mass: 538.20502652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 189Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 772.3±60.0 °C at 760 mmHg
• Flash Point: 256.5±26.4 °C
• Solubility: Slightly soluble (15 g/l) (25 º C),
• PSA: 189.28000
• LogP: -1.32670
• Vapor Pressure: 0.0±6.0 mmHg at 25°C

8β-(2-Hydroxy-2-methyl -3-oxobutyryloxy)glucozaluzanin C Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones